Cas no 61604-45-3 (Cycloheptadienecarboxylic acid)

• Product name: Cycloheptadienecarboxylic acid
• CAS No: 61604-45-3
• MF: C₈H₁₀O₂
• MW: 138.1638
• CID: 473090
• PubChem ID: 55299926

Cycloheptadienecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cycloheptadienecarboxylic acid
• cyclohepta-1,3-diene-1-carboxylic acid
• AKOS006379040
• DTXSID60717662
• SCHEMBL17962531
• 61604-45-3

• Inchi： InChI=1S/C8H10O2/c9-8(10)7-5-3-1-2-4-6-7/h1,3,5H,2,4,6H2,(H,9,10)
• InChI Key： MNHGOUIIVTVXHB-UHFFFAOYSA-N
• SMILES： C1CC=CC=C(C1)C(=O)O

Computed Properties

• Exact Mass: 138.0681
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids